Cas no 77859-44-0 (4-PHENOXY-2(3H)-BENZOTHIAZOLONE)

• Product name: 4-PHENOXY-2(3H)-BENZOTHIAZOLONE
• CAS No: 77859-44-0
• MF: C₁₃H₉NO₂S
• MW: 243.28106
• CID: 874059
• PubChem ID: 13097084

4-PHENOXY-2(3H)-BENZOTHIAZOLONE Chemical and Physical Properties

Names and Identifiers

• 4-PHENOXY-2(3H)-BENZOTHIAZOLONE
• 4-phenoxy-3H-1,3-benzothiazol-2-one
• FMGLTFUKDREILF-UHFFFAOYSA-N
• DTXSID50518064
• 2-oxo-4-phenoxybenzothiazoline
• 77859-44-0
• 4-Phenoxy-1,3-benzothiazol-2(3H)-one
• SCHEMBL11104305

• Inchi： InChI=1S/C13H9NO2S/c15-13-14-12-10(7-4-8-11(12)17-13)16-9-5-2-1-3-6-9/h1-8H,(H,14,15)
• InChI Key： FMGLTFUKDREILF-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)OC2=C3C(=CC=C2)SC(=O)N3

Computed Properties

• Exact Mass: 243.03539970g/mol
• Monoisotopic Mass: 243.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.6Ų